Cas no 100757-58-2 (Acetonitrile,[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-5-hydroxy-4-methoxy-2-cyclohexen-1-ylidene]-,(2Z)- (9CI))

• Product Name: Acetonitrile,[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-5-hydroxy-4-methoxy-2-cyclohexen-1-ylidene]-,(2Z)- (9CI)
• CAS No: 100757-58-2
• MF: C₁₅H₂₁NO₈
• MW: 343.3291451931
• CID: 189845
• PubChem ID: 6442526
• Update Time: 2025-04-19

Acetonitrile,[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-5-hydroxy-4-methoxy-2-cyclohexen-1-ylidene]-,(2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-5-hydroxy-4-methoxy-2-cyclohexen-1-ylidene]-,(2Z)- (9CI)
• (2Z)-2-[(4R,5S,6S)-5-hydroxy-4-methoxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohex-2-en-1-ylidene]acetonitrile
• Acetonitrile,[6-(b-D-glucopyranosyloxy)-5-hydroxy-4-methoxy-2-cyclohexen-1-ylidene]-,[4R-(1Z,4a,5b,6a)]-
• Bauhinin
• 100757-58-2

• Inchi： 1S/C15H21NO8/c1-22-8-3-2-7(4-5-16)14(11(8)19)24-15-13(21)12(20)10(18)9(6-17)23-15/h2-4,8-15,17-21H,6H2,1H3/b7-4-/t8-,9-,10-,11+,12+,13-,14+,15+/m1/s1
• InChI Key： LZYYZVIACZQHFH-VWNCQVFTSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1/C(=C\C#N)/C=C[C@H]([C@@H]1O)OC)O)O)O

Computed Properties

• Exact Mass: 343.12673
• Monoisotopic Mass: 343.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 152.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds